3-(3-p-Tolyl-isoxazol-5-ylmethyl)-piperidine-3-carboxylic acid methylamide hydrochloride
Overview
Description
“(3-p-Tolyl-isoxazol-5-yl)-methanol” is a heterocyclic organic compound with the molecular formula C11H11NO2 . It has a molecular weight of 189.21 .
Molecular Structure Analysis
The molecular structure of “(3-p-Tolyl-isoxazol-5-yl)-methanol” includes an isoxazole ring attached to a methylphenyl group .Physical And Chemical Properties Analysis
“(3-p-Tolyl-isoxazol-5-yl)-methanol” has a molecular weight of 189.21 . More detailed physical and chemical properties were not available in the search results.Scientific Research Applications
Synthesis and Structural Analysis
- Researchers have synthesized various derivatives and analogs of isoxazole compounds, including those similar to 3-(3-p-Tolyl-isoxazol-5-ylmethyl)-piperidine-3-carboxylic acid methylamide hydrochloride, for exploring their chemical properties and potential applications. For example, studies have reported the synthesis of alkyl 4-(diethoxymethyl)-3-pyridin-3-ylisoxazole-5-carboxylates as scaffolds for highly functionalized 3-pyridin-3-ylisoxazoles-5-carboxylic acid derivatives and isoxazole-annulated heterocycles (Ruano, Fajardo, & Martín, 2005).
Potential in Drug Design and Medicinal Chemistry
- The synthesis and investigation of isoxazole derivatives have been central in medicinal chemistry for developing new pharmacological agents. For instance, compounds like 5-(p-tolyl)-1-(quinolin-2-yl)pyrazole-3-carboxylic acid amides, which bear structural similarities to the target compound, have been synthesized and shown to possess potent antiproliferative activity on human cancer cell lines (Cankara Pirol et al., 2014).
Application in Pharmacokinetics and Drug Metabolism Studies
- Studies involving similar compounds, like flumatinib, which is a tyrosine kinase inhibitor, contribute to understanding the metabolism and pharmacokinetics of new drug candidates. These studies identify the main metabolic pathways of these compounds in humans after oral administration (Gong et al., 2010).
Exploration of Biological and Pharmacological Properties
- The chemical structure of isoxazole derivatives, like the target compound, makes them of interest in exploring biological activities. For example, studies have investigated the antimicrobial activity of new pyridine derivatives, providing insights into their potential therapeutic uses (Patel, Agravat, & Shaikh, 2011).
Future Directions
properties
IUPAC Name |
N-methyl-3-[[3-(4-methylphenyl)-1,2-oxazol-5-yl]methyl]piperidine-3-carboxamide;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N3O2.ClH/c1-13-4-6-14(7-5-13)16-10-15(23-21-16)11-18(17(22)19-2)8-3-9-20-12-18;/h4-7,10,20H,3,8-9,11-12H2,1-2H3,(H,19,22);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QMZHPJNMAVQFPS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NOC(=C2)CC3(CCCNC3)C(=O)NC.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24ClN3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.9 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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